Tert-butyl thiomorpholine-3-carboxylate

• IUPAC Name: tert-butyl thiomorpholine-3-carboxylate
• InChI: InChI=1S/C9H17NO2S/c1-9(2,3)12-8(11)7-6-13-5-4-10-7/h7,10H,4-6H2,1-3H3
• InChI Key: SUXHUKREMWJVSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CSCCN1
• Molecular Formula: C9H17NO2S
• Molecular Weight: 203.30 g/mol

Description

Tert-butyl thiomorpholine-3-carboxylate is a chemical compound with the CAS Number: 1909309-07-4. It has a molecular weight of 235.3. It is a powder in physical form.

Molecular Structure Analysis

The molecular structure of this compound involves a tert-butyl group, which is a common aliphatic motif extensively employed to implement steric congestion and conformational rigidity in organic and organometallic molecules.

Physical And Chemical Properties Analysis

This compound is a powder in physical form.

Scientific Research Applications

• Synthesis and Antimicrobial Evaluation Tert-butyl thiomorpholine-3-carboxylate is utilized in the synthesis of new amides of Thiomorpholine carboxylate. These compounds have been tested for their antimicrobial activities, showing moderate to good antibacterial and antifungal properties (Nagavelli et al., 2014).

• Chemical Reactions and Transformations It's involved in α-amidoalkylation reactions with N-benzoylbenzylideneamine. The stereochemical course of such reactions has been studied, providing insights into complex chemical processes (Dobrev et al., 1992).

• Bioactivation Mechanism Study The compound is a cyclized analog of S-(2-chloroethyl)-L-cysteine, showing cytotoxicity in vitro and nephrotoxicity in vivo. Its bioactivation mechanism has been studied in rat kidney cells, contributing to understanding of cytotoxicity and nephrotoxicity at a molecular level (Webster & Anders, 1989).

• Cascade Recyclization Research The compound is used in cascade reactions involving tert-butyl esters, leading to the formation of various complex molecular structures. These studies help in understanding and developing new synthetic pathways in organic chemistry (Ivanov, 2020).

• Role in Diels-Alder Reactions It's involved in Diels-Alder reactions, a key method in organic synthesis for creating cyclic compounds. Understanding its role in these reactions aids in the development of new synthetic methods and compounds (Padwa et al., 2003).

• Synthesis of Thiomorpholine Derivatives It's used in the preparation of thiomorpholine derivatives, which have potential antimicrobial activity. This research contributes to the development of new bioactive molecules with medical applications (Kardile & Kalyane, 2010).

• Formation of 1,2-Dihydroquinoline Derivatives The compound assists in the formation of 1,2-dihydroquinoline derivatives, highlighting its role in facilitating complex organic reactions (Matsumoto et al., 2010).

• Lanthanide Coordination Polymers Synthesis It's involved in the synthesis of lanthanide coordination compounds, which are significant in the field of luminescent materials. This application has potential in the development of optical devices (Raphael et al., 2012).

Safety and Hazards

The safety data sheet for a related compound, tert-butanol, indicates that it is highly flammable and can cause serious eye irritation. It is harmful if inhaled and may cause respiratory irritation. It may also cause drowsiness or dizziness.

Synthesis routes and methods

Procedure details

Preferably, t-butyl 2,3-dibromopropionate prepared according to J. Perkin Trans I, p. 1321 (1973) is treated with 2-mercaptoethylamine and triethylamine in a suitable solvent, such as a mixture of chloroform and benzene, to provide t-butyl tetrahydro-2H-1,4-thiazine-3-carboxylate, which upon reaction with a compound of the formula V under suitable conditions, such as in the presence of triethylamine in dichloromethane solution at 25° C., provides compounds of the formula II-c. Oxidation of this material with a suitable oxidizer, such as sodium perborate or m-chloroperbenzoic acid, provides the corresponding sulfoxide, preferably as a single diastereomer.